Cas no 14650-51-2 (Butanoic acid,2-diazo-3-oxo-4-phenoxy-, ethyl ester)

• Product Name: Butanoic acid,2-diazo-3-oxo-4-phenoxy-, ethyl ester
• CAS No: 14650-51-2
• MF: C₁₂H₁₂N₂O₄
• MW: 248.234683036804
• CID: 156355
• PubChem ID: 4373930
• Update Time: 2025-04-19

Butanoic acid,2-diazo-3-oxo-4-phenoxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2-diazo-3-oxo-4-phenoxy-, ethyl ester
• (Z)-3-diazonio-4-ethoxy-4-oxo-1-phenoxybut-2-en-2-olate
• NSC48749
• NSC 48749
• 14650-51-2
• NSC-48749
• ETHYL 2-DIAZO-3-OXO-4-PHENOXYBUTANOATE
• DTXSID80716172

• Inchi： 1S/C12H12N2O4/c1-2-17-12(16)11(14-13)10(15)8-18-9-6-4-3-5-7-9/h3-7H,2,8H2,1H3
• InChI Key： URMHJOVHUTUYOA-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CC(C(C(=O)OCC)=[N+]=[N-])=O

Computed Properties

• Exact Mass: 249.08759
• Monoisotopic Mass: 248.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.7A^2
• XLogP3: 2.3

Experimental Properties

• PSA: 90.55
• LogP: 0.94946